Cas no 2128692-19-1 (1-(spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one)

• Product Name: 1-(spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one
• CAS No: 2128692-19-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5408370
• PubChem ID: 127266561
• Update Time: 2025-07-09

1-(spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one
• 2128692-19-1
• EN300-6670037
• AKOS030757568
• 1-spiro[1H-2-benzofuran-3,3'-piperidine]-1'-ylprop-2-en-1-one
• Z3071333347
• SCHEMBL21393122
• 1-{3H-spiro[2-benzofuran-1,3'-piperidine]-1'-yl}prop-2-en-1-one

• Inchi： 1S/C15H17NO2/c1-2-14(17)16-9-5-8-15(11-16)13-7-4-3-6-12(13)10-18-15/h2-4,6-7H,1,5,8-11H2
• InChI Key： MEDREUPGOSAUEQ-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C21CN(C(C=C)=O)CCC2

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one

Comprehensive Overview of 1-(Spiro[Isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one (CAS No. 2128692-19-1)

In the realm of organic chemistry and pharmaceutical research, 1-(spiro[isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one (CAS No. 2128692-19-1) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure, combines an isobenzofuran moiety with a piperidine ring, offering a versatile scaffold for drug discovery and material science applications. Its α,β-unsaturated ketone functionality further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 1-(spiro[isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one has drawn attention from researchers exploring heterocyclic compounds and small molecule inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such scaffolds in targeting protein-protein interactions and enzyme modulation. With the growing demand for novel therapeutic agents, this compound’s potential in central nervous system (CNS) disorders and inflammatory diseases is under active investigation.

From a synthetic perspective, the spiro[isobenzofuran-piperidine] core of CAS No. 2128692-19-1 presents intriguing challenges and opportunities. Chemists are leveraging green chemistry principles and catalytic asymmetric synthesis to optimize its production. The compound’s Michael acceptor properties also make it a candidate for click chemistry applications, aligning with the industry’s shift toward modular and efficient synthetic routes.

In the context of bioconjugation and proteomics, the α,β-unsaturated carbonyl group in 1-(spiro[isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one enables selective reactions with thiol-containing biomolecules. This feature is particularly relevant for drug delivery systems and biomarker labeling, addressing current needs in precision medicine and diagnostic imaging.

As the scientific community continues to explore structure-activity relationships (SAR), the spirocyclic architecture of this compound offers a promising avenue for lead optimization. Its balance of rigidity and flexibility mimics natural product frameworks, a key consideration in modern medicinal chemistry. With ongoing advancements in high-throughput screening and fragment-based drug design, CAS No. 2128692-19-1 is poised to contribute to breakthroughs in targeted therapies.

Beyond pharmaceuticals, the compound’s photophysical properties are being studied for applications in organic electronics and sensor development. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic materials, resonating with the global push toward sustainable technologies.

In summary, 1-(spiro[isobenzofuran-1(3H),3′-piperidin]-1′-yl)-2-propen-1-one represents a multifaceted compound with broad interdisciplinary relevance. Its CAS No. 2128692-19-1 serves as a gateway to innovations spanning drug development, material science, and biochemical tools, reflecting the dynamic intersection of chemistry and cutting-edge research.